![molecular formula C8H4BrCl2F3 B1456794 2-(Bromomethyl)-1,3-dichloro-4-(trifluoromethyl)benzene CAS No. 1092461-07-8](/img/structure/B1456794.png)
2-(Bromomethyl)-1,3-dichloro-4-(trifluoromethyl)benzene
Overview
Description
“2-(Bromomethyl)-1,3-dichloro-4-(trifluoromethyl)benzene” is a chemical compound with the molecular formula C8H5BrClF3 . It is also known as 2-(bromomethyl)-1-chloro-4-(trifluoromethyl)benzene .
Molecular Structure Analysis
The molecular structure of “2-(Bromomethyl)-1,3-dichloro-4-(trifluoromethyl)benzene” can be represented by the InChI code: 1S/C8H5BrClF3/c9-4-5-3-6(8(11,12)13)1-2-7(5)10/h1-3H,4H2 .Chemical Reactions Analysis
While specific chemical reactions involving “2-(Bromomethyl)-1,3-dichloro-4-(trifluoromethyl)benzene” are not available, benzene derivatives are known to undergo nucleophilic substitution reactions .Physical And Chemical Properties Analysis
“2-(Bromomethyl)-1,3-dichloro-4-(trifluoromethyl)benzene” is a liquid at room temperature . It has a molecular weight of 273.48 .Scientific Research Applications
Synthesis of Artificial Receptors
This compound is pivotal in the synthesis of artificial receptors. By effecting monobromination of methyl groups attached to benzenoid rings, it serves as a precursor for creating complex molecules like tribromides, which are essential for developing artificial receptors . These receptors can mimic natural biological systems and are used in sensing applications or in the study of cell signaling pathways.
Dendrimer Synthesis
Dendrimers are highly branched, star-shaped polymers with potential applications in drug delivery, gene therapy, and as contrast agents in medical imaging2-(Bromomethyl)-1,3-dichloro-4-(trifluoromethyl)benzene can be used as a starting material for the synthesis of dendrimers, providing a way to attach various functional groups to the polymer’s branches .
Safety and Hazards
Mechanism of Action
Mode of Action
Without specific information, it’s difficult to say exactly how “2-(Bromomethyl)-1,3-dichloro-4-(trifluoromethyl)benzene” interacts with its targets. The bromomethyl group could potentially undergo nucleophilic substitution reactions , and the trifluoromethyl group could participate in hydrophobic interactions with biological molecules.
Action Environment
Environmental factors such as temperature, pH, and the presence of other chemicals can influence the action, efficacy, and stability of “2-(Bromomethyl)-1,3-dichloro-4-(trifluoromethyl)benzene”. For example, it may be more stable in an inert atmosphere at low temperatures .
properties
IUPAC Name |
2-(bromomethyl)-1,3-dichloro-4-(trifluoromethyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrCl2F3/c9-3-4-6(10)2-1-5(7(4)11)8(12,13)14/h1-2H,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAKBDJKNTUNRSH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C(F)(F)F)Cl)CBr)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrCl2F3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401203982 | |
Record name | 2-(Bromomethyl)-1,3-dichloro-4-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401203982 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
307.92 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1092461-07-8 | |
Record name | 2-(Bromomethyl)-1,3-dichloro-4-(trifluoromethyl)benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1092461-07-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(Bromomethyl)-1,3-dichloro-4-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401203982 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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